![molecular formula C20H25N3O2 B5627402 N-[(2-ethoxypyridin-3-yl)methyl]-3-piperidin-3-ylbenzamide](/img/structure/B5627402.png)
N-[(2-ethoxypyridin-3-yl)methyl]-3-piperidin-3-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to “N-[(2-ethoxypyridin-3-yl)methyl]-3-piperidin-3-ylbenzamide” involves complex chemical reactions aiming to enhance the affinity for specific receptors or increase selectivity over other receptor types. For instance, efforts to design and synthesize ligands with high affinity for the D(4) dopamine receptor led to the development of compounds exhibiting specific physicochemical and pharmacological properties, including modifications to improve brain penetration and reduce nonspecific binding [Lacivita et al., 2010].
Molecular Structure Analysis
The molecular and crystal structures of related piperidine derivatives reveal insights into the conformation and interaction of molecules in crystals. Studies focusing on hydroxy derivatives of hydropyridine and piperidine demonstrated the role of intramolecular and intermolecular hydrogen bonds in determining molecule conformation and packing in crystals [Kuleshova & Khrustalev, 2000].
Chemical Reactions and Properties
Chemical reactions involving piperidine derivatives often target the modification of specific molecular features to achieve desired biological activities. For example, the introduction of methoxy groups or specific structural modifications can significantly impact receptor affinity and selectivity, illustrating the intricate relationship between chemical structure and biological function [Kubota et al., 1998].
Physical Properties Analysis
The physical properties of “N-[(2-ethoxypyridin-3-yl)methyl]-3-piperidin-3-ylbenzamide” and related compounds, such as lipophilicity, directly influence their pharmacokinetic profile, including brain penetration and receptor binding efficiency. Adjustments in the compound's structure to optimize these properties are crucial for enhancing its pharmacological efficacy [Lacivita et al., 2010].
Chemical Properties Analysis
The chemical properties, such as binding affinity and selectivity for the targeted receptors, are pivotal in determining the compound's potential as a pharmacological agent. Research has shown that specific structural modifications can significantly enhance these properties, demonstrating the compound's versatility and potential for therapeutic application [Perrone et al., 2000].
properties
IUPAC Name |
N-[(2-ethoxypyridin-3-yl)methyl]-3-piperidin-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2/c1-2-25-20-18(9-5-11-22-20)14-23-19(24)16-7-3-6-15(12-16)17-8-4-10-21-13-17/h3,5-7,9,11-12,17,21H,2,4,8,10,13-14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMWBPZDVRIARJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)CNC(=O)C2=CC=CC(=C2)C3CCCNC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-ethoxypyridin-3-yl)methyl]-3-piperidin-3-ylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.